Cas no 862197-62-4 (2-5-(4-methoxyphenoxy)pyrimidin-4-yl-5-(2-methylprop-2-en-1-yl)oxyphenol)

• Product Name: 2-5-(4-methoxyphenoxy)pyrimidin-4-yl-5-(2-methylprop-2-en-1-yl)oxyphenol
• CAS No: 862197-62-4
• MF: C₂₁H₂₀N₂O₄
• MW: 364.394505500793
• CID: 5421679
• Update Time: 2025-10-28

2-5-(4-methoxyphenoxy)pyrimidin-4-yl-5-(2-methylprop-2-en-1-yl)oxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(5-(4-methoxyphenoxy)pyrimidin-4-yl)-5-((2-methylallyl)oxy)phenol
• 2-5-(4-methoxyphenoxy)pyrimidin-4-yl-5-(2-methylprop-2-en-1-yl)oxyphenol

• Inchi： 1S/C21H20N2O4/c1-14(2)12-26-17-8-9-18(19(24)10-17)21-20(11-22-13-23-21)27-16-6-4-15(25-3)5-7-16/h4-11,13,24H,1,12H2,2-3H3
• InChI Key： UQGQNYXGFUXKHH-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OCC(C)=C)=CC=C1C1C(OC2=CC=C(OC)C=C2)=CN=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-5-(4-methoxyphenoxy)pyrimidin-4-yl-5-(2-methylprop-2-en-1-yl)oxyphenol

Compound CAS No. 862197-62-4: 2-[5-(4-Methoxyphenoxy)pyrimidin-4-yl]-5-(2-methylprop-2-en-1-yl)oxyphenol

CAS No. 862197-62-4 refers to the compound named 2-[5-(4-Methoxyphenoxy)pyrimidin-4-yl]-5-(2-methylprop-2-en-1-yl)oxyphenol, a complex organic molecule with a diverse range of potential applications in the fields of pharmacology, material science, and organic synthesis. This compound is characterized by its unique structural features, which include a pyrimidine ring, a methoxyphenyl group, and a substituted propenyl ether moiety. The combination of these functional groups makes it a promising candidate for various chemical reactions and biological assays.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Researchers have employed various strategies to optimize the synthesis pathway, ensuring high yield and purity. Recent studies have focused on improving the stereochemical control during the synthesis process, which is crucial for achieving the desired biological activity.

In terms of pharmacological applications, CAS No. 862197-62-based compounds have shown potential as inhibitors of certain enzymes involved in metabolic pathways. For instance, recent research has demonstrated its ability to modulate the activity of kinase enzymes, which are critical targets in cancer therapy. The presence of the methoxyphenyl group enhances the molecule's solubility and bioavailability, making it a favorable candidate for drug development.

Moreover, the compound's structural versatility allows for further modifications to tailor its properties for specific applications. For example, substituting the propenyl ether group with other alkenyl or aromatic moieties can significantly alter its reactivity and selectivity in chemical reactions. This flexibility has led to its exploration in polymer chemistry, where it serves as a building block for constructing advanced materials with tailored mechanical and electronic properties.

From an environmental perspective, understanding the degradation pathways of CAS No. 862197-related compounds is essential for assessing their ecological impact. Recent studies have investigated the biodegradation mechanisms under various environmental conditions, providing insights into their persistence in natural systems. These findings are critical for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, CAS No. 862197-based compounds represent a valuable class of molecules with diverse applications across multiple disciplines. Ongoing research continues to uncover new potential uses and optimize their properties for practical implementation.